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Compound of Interest

Compound Name: Procarbazine

Cat. No.: B001075 Get Quote

Welcome to the technical support center for the safe handling of Procarbazine in a laboratory

setting. This guide is designed for researchers, scientists, and drug development professionals

to provide clear, actionable information for handling this potent compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Procarbazine?

A1: Procarbazine is a hazardous substance with multiple health risks. It is classified as:

Harmful if swallowed (Acute toxicity, oral - Category 4).[1][2][3]

Suspected of causing genetic defects (Germ cell mutagenicity - Category 2).[1][2][3]

May cause cancer (Carcinogenicity - Category 1B).[1][2][3]

May damage fertility or the unborn child (Reproductive toxicity - Category 1A).[1][2][3]

It may also be harmful through inhalation or skin absorption and can cause irritation to the

mucous membranes and upper respiratory tract.[3]

Q2: What are the essential personal protective equipment (PPE) required when working with

Procarbazine?

A2: Appropriate PPE is mandatory to minimize exposure. This includes:
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Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Chemical-resistant protective gloves.[2][4][5]

Body Protection: A lab coat and, for larger quantities or risk of splashing, impervious clothing.

[3][4]

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust

or aerosols, especially outside of a ventilated enclosure.[4]

Q3: How should I properly store Procarbazine in the lab?

A3: Procarbazine should be stored in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight and sources of ignition.[2][4][6] Recommended storage temperatures

are often refrigerated (e.g., 4°C or -20°C) to maintain product quality.[2][4][6] It should be

stored locked up and out of reach of children and pets.[2][7][8]

Q4: What is the correct procedure for disposing of Procarbazine waste?

A4: Procarbazine waste must be treated as hazardous waste and disposed of according to

local, state, and federal regulations.[1][2] It must not be disposed of with household garbage or

allowed to enter the sewage system.[1] Unused medication should be returned to the

appropriate facility for disposal; do not flush it down the toilet.[7][8]
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Issue Possible Cause Solution

Accidental Spill
Improper handling, container

failure.

1. Evacuate the immediate

area. 2. Wear appropriate

PPE, including respiratory

protection if necessary. 3.

Contain the spill with an inert

absorbent material. 4. Collect

the material into a suitable,

labeled container for

hazardous waste disposal. 5.

Clean the spill area thoroughly.

6. Ensure adequate ventilation.

[3][6]

Suspected Inhalation
Inadequate ventilation,

improper handling of powder.

1. Immediately move to fresh

air.[1][3] 2. If breathing is

difficult, seek immediate

medical attention.[3] 3. Report

the incident to your safety

officer.

Skin Contact
Glove failure, improper

handling.

1. Immediately wash the

affected area with soap and

plenty of water for at least 15

minutes.[3] 2. Remove

contaminated clothing and

wash it before reuse.[3] 3.

Seek medical attention if

symptoms occur.[3]

Eye Contact
Splash, inadequate eye

protection.

1. Immediately flush the eyes

with plenty of water for at least

15 minutes, holding the eyelids

open.[3] 2. Seek immediate

medical attention.[3]

Accidental Ingestion Poor lab hygiene,

contamination of food/drink.

1. Rinse your mouth with

water.[2][3] 2. Do NOT induce
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vomiting.[3] 3. Seek immediate

medical attention.[1][3]

Quantitative Data Summary
Property Value Reference

Molecular Formula C12H20ClN3O [2]

Molecular Weight 257.76 g/mol [2]

Appearance
White to pale-yellow crystalline

powder
[9]

Melting Point 223 °C [10]

Solubility
Soluble in water, methanol,

chloroform, and diethyl ether
[9]

Oral LD50 (mouse) 560 mg/kg [1]

Oral LD50 (rat) 570 mg/kg [1]

Experimental Protocols
Protocol 1: Weighing and Preparing a Procarbazine
Solution

Preparation:

Ensure you are working in a designated area for handling potent compounds, such as a

chemical fume hood or a ventilated balance enclosure.

Don all required PPE: lab coat, safety goggles, and chemical-resistant gloves.

Decontaminate the work surface before and after use.

Weighing:
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Use a tared, sealed container to weigh the Procarbazine powder to minimize dust

generation.

Handle the container with care to avoid creating aerosols.

Close the primary container of Procarbazine immediately after dispensing.

Solubilization:

In the fume hood, add the desired solvent to the container with the weighed

Procarbazine.

Cap the container and mix by gentle inversion or vortexing until the solid is fully dissolved.

Avoid sonication which can generate aerosols.

Visually inspect to ensure complete dissolution.

Cleanup:

Wipe down the exterior of the solution container.

Dispose of any contaminated materials (e.g., weigh boats, pipette tips) in the designated

hazardous waste container.

Clean the work area thoroughly.

Remove and dispose of gloves properly, and wash your hands.
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Start: Retrieve Procarbazine

1. Don Personal
Protective Equipment (PPE)

2. Prepare Ventilated
Work Area

3. Weigh Procarbazine
(in containment)

4. Dissolve in Solvent
(in fume hood)

5. Use in Experiment

6. Decontaminate & Clean
Work Area

7. Dispose of Waste
Properly

8. Remove PPE &
Wash Hands

End: Store Procarbazine

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Procarbazine.
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Procarbazine Spill Occurs

1. Evacuate & Alert Others

2. Don Appropriate PPE

3. Contain Spill with
Inert Absorbent

4. Collect Waste into
Sealed Container

5. Clean & Decontaminate
Spill Area

6. Dispose of Waste as
Hazardous

7. Report Incident

Click to download full resolution via product page

Caption: Decision Tree for Procarbazine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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